5-Ethoxy-1-methyl-1H-indole-2-carboxylic acid

• IUPAC Name: 5-ethoxy-1-methylindole-2-carboxylic acid
• InChI: InChI=1S/C12H13NO3/c1-3-16-9-4-5-10-8(6-9)7-11(12(14)15)13(10)2/h4-7H,3H2,1-2H3,(H,14,15)
• InChI Key: NKKFVMSSWWSCJN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C(=C2)C(=O)O)C
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• CAS No.: 19824-25-0

Description

5-Ethoxy-1-methyl-1H-indole-2-carboxylic acid is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Biomass Conversion

• Indole Synthesis : Indole compounds, such as 5-Ethoxy-1-methyl-1H-indole-2-carboxylic acid, play a critical role in organic chemistry due to their presence in natural products and pharmaceuticals. The review by Taber and Tirunahari (2011) provides a comprehensive classification of indole synthesis methods, highlighting the diversity and complexity of approaches to create indole structures, which are foundational to numerous biologically active molecules (Taber & Tirunahari, 2011).

• Biomass to Furan Derivatives : The transformation of biomass into furan derivatives, including the use of intermediates like 5-Hydroxymethylfurfural (HMF), opens pathways for sustainable production of fuels, plastics, and chemicals. Chernyshev, Kravchenko, and Ananikov (2017) discuss the potential of biomass-derived compounds to replace non-renewable hydrocarbon sources, emphasizing the role of furan derivatives in creating a more sustainable chemical industry (Chernyshev et al., 2017).

Drug Synthesis and Medical Applications

• Levulinic Acid in Drug Synthesis : Levulinic acid, a key biomass-derived chemical, serves as a versatile precursor in drug synthesis. Zhang, Wang, Liu, Wang, Xu, and Ma (2021) review the applications of levulinic acid and its derivatives in synthesizing various pharmaceuticals, showcasing the importance of biomass-derived chemicals in reducing drug synthesis costs and simplifying production processes (Zhang et al., 2021).

• Microbiota-Derived Tryptophan Metabolites : Galligan (2018) explores the role of tryptophan metabolites produced by gut microbiota in health, emphasizing their anti-inflammatory and metabolic benefits. This research highlights the significance of dietary and microbial tryptophan derivatives in modulating human health, including their potential impact on disease prevention and treatment (Galligan, 2018).

Environmental and Industrial Applications

• Carboxylic Acid Biodegradation : Understanding the biocatalyst inhibition by carboxylic acids is essential for developing microbial strains capable of fermentatively producing these compounds from renewable resources. Jarboe, Royce, and Liu (2013) discuss strategies to enhance microbial tolerance and productivity, which are critical for the biotechnological production of carboxylic acids and their derivatives for industrial applications (Jarboe et al., 2013).

Mechanism of Action

Target of Action

It’s known that indole derivatives, which include 5-ethoxy-1-methyl-1h-indole-2-carboxylic acid, bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, making indole derivatives valuable for treatment .

Mode of Action

Indole derivatives are known to interact with their targets, leading to various biological changes . The interaction often involves the indole nucleus, which is a significant part of many biologically active compounds .

Biochemical Pathways

Indole derivatives are known to affect a broad spectrum of biological activities . These activities include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Indole derivatives are known to have diverse biological activities, suggesting that they can lead to a variety of molecular and cellular effects .